Cas no 1192810-88-0 ((1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine)

• Product Name: (1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine
• CAS No: 1192810-88-0
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5814323
• PubChem ID: 44247585
• Update Time: 2025-07-15

(1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2R,4S)-N-(ISOQUINOLIN-3-YL)-4H-4-AZASPIRO[BICYCLO[2.2.2]OCTANE-2,5-OXAZOL]-2-AMINE
• BMS 902483,BMS902483
• Spiro[1-azabicyclo[2.2.2]octane-3,5'(4'H)-oxazol]-2'-amine, N-3-isoquinolinyl-, (3R)-
• CHEMBL3918431
• 1192810-88-0
• ZDTPXUKLGIDOCS-SFHVURJKSA-N
• BDBM50206243
• AKOS040748019
• (1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine
• (R)-N-(isoquinolin-3-yl)-4H-1'-azaspiro[oxazole-5,3'-bicyclo[2.2.2]octan]-2-amine
• BMS-902483
• SCHEMBL559052

• Inchi： 1S/C18H20N4O/c1-2-4-14-10-19-16(9-13(14)3-1)21-17-20-11-18(23-17)12-22-7-5-15(18)6-8-22/h1-4,9-10,15H,5-8,11-12H2,(H,19,20,21)/t18-/m0/s1
• InChI Key： ZDTPXUKLGIDOCS-SFHVURJKSA-N
• SMILES： N(C1N=CC2C=CC=CC=2C=1)C1=NC[C@@]2(CN3CCC2CC3)O1

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 492.3±55.0 °C(Predicted)
• pka: 11.06±0.40(Predicted)

(1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on (1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine

Comprehensive Analysis of (1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine (CAS No. 1192810-88-0)

The compound (1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine, with CAS No. 1192810-88-0, represents a sophisticated spirocyclic and heterocyclic structure that has garnered significant attention in medicinal chemistry and drug discovery. Its unique aza-spiro core and isoquinoline moiety make it a promising candidate for targeting various biological pathways, particularly in the realm of central nervous system (CNS) disorders and enzyme modulation.

Recent trends in pharmaceutical research highlight a growing interest in spirocyclic compounds due to their three-dimensional complexity and potential for high selectivity. The azaspiro[bicyclo[2.2.2]octane] scaffold in this molecule is particularly noteworthy, as it combines rigidity with functional group diversity, enabling precise interactions with biological targets. This aligns with the industry's shift toward fragment-based drug design and allosteric modulation, which are hot topics in AI-driven drug discovery platforms.

One of the most searched questions in scientific databases revolves around the synthetic routes for CAS 1192810-88-0. Researchers often inquire about its stereoselective synthesis, given the presence of multiple chiral centers. The (1S,2R,4S) configuration is critical for its bioactivity, and recent advancements in asymmetric catalysis have streamlined its production. Additionally, the oxazol-amine linkage in this compound has been explored for its role in enhancing blood-brain barrier (BBB) penetration, a key challenge in neurotherapeutic development.

From a structure-activity relationship (SAR) perspective, the isoquinolin-3-yl group is a focal point for modifications. Computational studies suggest that this moiety contributes to target binding affinity, particularly in kinase inhibition and GPCR modulation. These insights are valuable for researchers leveraging machine learning tools to predict bioactivity, a trend dominating cheminformatics discussions.

In terms of applications, CAS 1192810-88-0 has been investigated in preclinical models for its potential in neurodegenerative diseases and chronic pain management. Its ability to interact with sigma receptors and ion channels has sparked interest in repurposing strategies, a popular topic in drug repositioning circles. Furthermore, its metabolic stability and toxicity profile are frequently queried in ADMET studies, reflecting the demand for safer small-molecule therapeutics.

To address sustainability concerns, recent publications have explored green chemistry approaches for synthesizing spirocyclic derivatives like this compound. Solvent-free reactions and biocatalytic methods are gaining traction, aligning with the pharma industry's ESG goals. This resonates with the broader scientific community's emphasis on environmentally benign processes.

In summary, (1S,2R,4S)-N-(isoquinolin-3-yl)-4'H-4-azaspiro[bicyclo[2.2.2]octane-2,5'-oxazol]-2'-amine exemplifies the convergence of structural innovation and therapeutic potential. Its study not only advances organic synthesis methodologies but also contributes to the evolving landscape of precision medicine. As high-throughput screening and computational modeling continue to evolve, this compound will likely remain a subject of intense research and discussion.